(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)acrylamide

• IUPAC Name: (E)-2-cyano-N-[(4-methoxyphenyl)methyl]-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]prop-2-enamide
• InChI: InChI=1S/C23H23F3N4O2/c1-32-21-7-5-17(6-8-21)15-28-22(31)18(14-27)16-29-9-11-30(12-10-29)20-4-2-3-19(13-20)23(24,25)26/h2-8,13,16H,9-12,15H2,1H3,(H,28,31)/b18-16+
• InChI Key: DQQNTLFWYDBSTJ-FBMGVBCBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)CNC(=O)/C(=C/N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F)/C#N
• Molecular Formula: C23H23F3N4O2
• Molecular Weight: 444.4 g/mol
• CAS No.: 885179-93-1

Description

(E)-2-cyano-N-(4-methoxybenzyl)-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)acrylamide is a useful research compound. Its molecular formula is C23H23F3N4O2 and its molecular weight is 444.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research on similar compounds includes the synthesis and characterization of new derivatives for potential therapeutic applications. For example, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were synthesized to study their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating a potential application in cancer research (Hassan, Hafez, & Osman, 2014).

Photoprotective Effects

• Another study focused on a novel heterocyclic derivative, highlighting its photoprotective effects and potential as a new sunscreen product. This research underscores the compound's stability and redox potential, indicating its usefulness in developing photoprotective skincare products (Vinhal et al., 2016).

Corrosion Inhibition

• The compound has also been explored for its corrosion inhibition properties, demonstrating effectiveness in protecting metals in corrosive environments. This application is crucial for extending the lifespan of metals in industrial settings (Abu-Rayyan et al., 2022).

Mechanofluorochromic Properties

• Studies have been conducted on derivatives exhibiting mechanofluorochromic properties, where changes in molecular structure upon mechanical stimulus lead to changes in fluorescence. This property is valuable for developing materials with applications in sensors and displays (Song et al., 2015).